Cas no 5510-69-0 (Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate)
![Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate structure](https://www.kuujia.com/scimg/cas/5510-69-0x500.png)
5510-69-0 structure
Product name:Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
- 2,3-Diazabicyclo[2.2.1]hept-5-ene, 2,3-bis(methoxycarbonyl)-
- 2,3-diaza-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid dimethyl ester
- 2,3-Diaza-bicyclo< 2.2.1> hept-5-en-2,3-dicarbonsaeuredimethylester
- 2,3-Diaza-bicyclo< 2.2.1> hepten-(5)-dicarbonsae
- 2,3-Diaza-norborn-5-en-2,3-dicarbonsaeure-dimethylester
- AC1L6VYR
- CTK1H3212
- N,N'-Bis-(methoxycarbonyl)-2,3-diaza-bicyclo< 2.2.1> hepten-(5)
- NSC174617
- DTXSID90306205
- NSC-174617
- SCHEMBL10970531
- 2,3-Diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, dimethyl ester
- SCFCVOANRYOSSR-UHFFFAOYSA-N
- 5510-69-0
- Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate #
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- Inchi: InChI=1S/C9H12N2O4/c1-14-8(12)10-6-3-4-7(5-6)11(10)9(13)15-2/h3-4,6-7H,5H2,1-2H3
- InChI Key: SCFCVOANRYOSSR-UHFFFAOYSA-N
- SMILES: COC(=O)N1C2CC(N1C(=O)OC)C=C2
Computed Properties
- Exact Mass: 212.07976
- Monoisotopic Mass: 212.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1Ų
- XLogP3: 0.7
Experimental Properties
- Density: 1.361
- Boiling Point: 272°C at 760 mmHg
- Flash Point: 118.3°C
- Refractive Index: 1.551
- PSA: 59.08
- LogP: 0.62470
Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate Related Literature
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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